9,10-Anhydro doxorubicin tfa salt
Description
9,10-Anhydro doxorubicin trifluoroacetate (TFA) salt is a chemically modified derivative of doxorubicin, a widely used anthracycline chemotherapeutic agent. The "anhydro" designation indicates the removal of a water molecule between the 9- and 10-positions of the aglycone ring, altering the compound's structural and physicochemical properties . The TFA salt form enhances solubility in organic solvents, making it advantageous for analytical and research applications such as high-performance liquid chromatography (HPLC) and mass spectrometry . Its molecular formula is C₂₇H₂₇NO₁₀·CF₃COOH, with a molecular weight of 525.52 g/mol (free base) and a CAS number of 80996-23-2 .
Properties
Molecular Formula |
C29H28F3NO12 |
|---|---|
Molecular Weight |
639.5 g/mol |
IUPAC Name |
(7S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,11-dihydroxy-9-(2-hydroxyacetyl)-4-methoxy-7,8-dihydrotetracene-5,12-dione;2,2,2-trifluoroacetic acid |
InChI |
InChI=1S/C27H27NO10.C2HF3O2/c1-10-23(31)14(28)8-18(37-10)38-17-7-11(15(30)9-29)6-13-20(17)27(35)22-21(25(13)33)24(32)12-4-3-5-16(36-2)19(12)26(22)34;3-2(4,5)1(6)7/h3-6,10,14,17-18,23,29,31,33,35H,7-9,28H2,1-2H3;(H,6,7)/t10-,14-,17-,18-,23+;/m0./s1 |
InChI Key |
USKXJUXCQNITAS-ZHORYZBFSA-N |
Isomeric SMILES |
C[C@H]1[C@H]([C@H](C[C@@H](O1)O[C@H]2CC(=CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)C(=O)CO)N)O.C(=O)(C(F)(F)F)O |
Canonical SMILES |
CC1C(C(CC(O1)OC2CC(=CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)C(=O)CO)N)O.C(=O)(C(F)(F)F)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Doxorubicin Hydrochloride
- Molecular Formula: C₂₇H₂₉NO₁₁·HCl
- Molecular Weight : ~580.0 g/mol (hydrochloride salt)
- CAS : 23214-92-8
- Key Differences: The parent compound lacks the 9,10-anhydro modification, retaining a hydroxyl group at these positions. The hydrochloride salt improves aqueous solubility, whereas the TFA salt of the anhydro derivative is more suited for non-polar solvents. Doxorubicin hydrochloride is the clinically approved form, whereas 9,10-anhydro doxorubicin TFA is primarily a research tool for studying metabolic pathways or degradation products .
[13C;2H3]-Doxorubicin TFA Salt (Isotope-Labeled Analog)
- Molecular Formula: C₂₇H₂₇NO₁₀·CF₃COOH (with ¹³C and ²H₃ substitutions)
- Molecular Weight : ~529.5 g/mol (adjusted for isotopic labeling)
- CAS : 25316-40-9
- Key Differences: Isotopic labeling enables precise quantification in mass spectrometry-based assays, serving as an internal standard for pharmacokinetic studies.
9,10-Anhydro-8-desacetyl-8-carboxy Doxorubicin N-Trifluoroacetamide
- Molecular Formula: C₂₉H₂₆F₃NO₁₁
- Molecular Weight : 621.51 g/mol
- CAS: Not explicitly provided (product code A638320)
- Key Differences: Features additional modifications: removal of the 8-acetyl group and introduction of a carboxylic acid at position 8, further conjugated with trifluoroacetamide.
Structural and Functional Comparison Table
| Compound | Molecular Formula | Molecular Weight (g/mol) | CAS Number | Primary Application |
|---|---|---|---|---|
| 9,10-Anhydro Doxorubicin TFA Salt | C₂₇H₂₇NO₁₀·CF₃COOH | 525.52 (free base) | 80996-23-2 | Research (HPLC, stability studies) |
| Doxorubicin Hydrochloride | C₂₇H₂₉NO₁₁·HCl | ~580.0 | 23214-92-8 | Clinical chemotherapy |
| [13C;2H3]-Doxorubicin TFA Salt | C₂₇H₂₇NO₁₀·CF₃COOH (labeled) | ~529.5 | 25316-40-9 | Mass spectrometry internal standard |
| 8-Desacetyl-8-carboxy Derivative | C₂₉H₂₆F₃NO₁₁ | 621.51 | N/A | Metabolite analysis |
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